azepane-3-sulfonamide hydrochloride
Overview
Description
Azepane-3-sulfonamide hydrochloride is a highly versatile compound used in a variety of scientific research applications. It is a white crystalline powder with a molecular weight of 191.63 g/mol and a melting point of 225-226°C. It is a derivative of azepane and is soluble in water, methanol, ethanol, and chloroform. Azepane-3-sulfonamide hydrochloride is used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
Azepane-3-sulfonamide hydrochloride is used in a variety of scientific research applications. It is used in the synthesis of new compounds, as a reagent in biochemical and physiological studies, and in laboratory experiments. It is also used as a catalyst in organic syntheses and as a buffer in biological systems.
Mechanism of Action
Azepane-3-sulfonamide hydrochloride acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It also acts as a proton acceptor, which can be used to study the structure and function of proteins and other biological molecules.
Biochemical and Physiological Effects
Azepane-3-sulfonamide hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the breakdown of drugs and other compounds, as well as to act as a proton acceptor. It has also been shown to affect the activity of enzymes involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
Azepane-3-sulfonamide hydrochloride has several advantages and limitations for use in laboratory experiments. The main advantage is its ability to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. Additionally, it can be used as a proton acceptor, which can be used to study the structure and function of proteins and other biological molecules. However, the compound is not very soluble in water, and it is not very stable in aqueous solutions.
Future Directions
There are several potential future directions for the use of azepane-3-sulfonamide hydrochloride. One potential direction is the use of the compound as a drug delivery system. Additionally, the compound could be used in the development of new drugs, as well as in the development of new methods of drug delivery. Additionally, the compound could be used in the development of new methods for studying the structure and function of proteins and other biological molecules. Finally, the compound could be used in the development of new catalysts for organic syntheses.
Synthesis Methods
Azepane-3-sulfonamide hydrochloride can be synthesized through two different methods. The first method involves the reaction of azepane with aqueous hydrogen chloride, which yields the desired compound. The second method involves the reaction of azepane with sulfuric acid and sodium chloride, which also yields the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for azepane-3-sulfonamide hydrochloride involves the reaction of azepane with sulfonamide and hydrochloric acid.", "Starting Materials": [ "Azepane", "Sulfonamide", "Hydrochloric acid" ], "Reaction": [ "Azepane is reacted with sulfonamide in the presence of a catalyst to form azepane-3-sulfonamide.", "The azepane-3-sulfonamide is then treated with hydrochloric acid to form azepane-3-sulfonamide hydrochloride.", "The product is then purified through recrystallization or other appropriate methods." ] } | |
CAS RN |
2703779-00-2 |
Product Name |
azepane-3-sulfonamide hydrochloride |
Molecular Formula |
C6H15ClN2O2S |
Molecular Weight |
214.7 |
Purity |
95 |
Origin of Product |
United States |
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